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An In-depth Technical Guide to N-Methyl-1-naphthalenemethylamine Hydrochloride

This guide provides a comprehensive overview of N-Methyl-1-naphthalenemethylamine
hydrochloride, a key intermediate in the synthesis of various pharmaceutical compounds. It is
intended for researchers, scientists, and professionals involved in drug development and
chemical synthesis.

Molecular Structure and Formula

N-Methyl-1-naphthalenemethylamine hydrochloride is the hydrochloride salt of N-Methyl-1-
naphthalenemethylamine. The structure consists of a naphthalene ring linked to a
methylaminomethyl group.

Molecular Formula: C12H14CIN[1][2]

Linear Formula: C10H7CH2NHCHs - HCI

IUPAC Name: N-methyl-1-naphthalen-1-ylmethanamine;hydrochloride[2]

CAS Number: 65473-13-4[1]

Canonical SMILES: CNCC1=CC=CC2=CC=CC=C21.Cl[2]
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Physicochemical Properties

The following table summarizes the key physicochemical properties of N-Methyl-1-
naphthalenemethylamine hydrochloride.

Property Value Source
Molecular Weight 207.70 g/mol [1][2]
White to cream powder or
Appearance ) [3]
crystalline powder
) ) 189-195 °C[3], 191-193 °C[4],
Melting Point
170 °C[5]
Boiling Point (Free Base) 287.9 °C at 760 mmHg [5]
Density (Free Base) 1.05 g/cm3 [5]1[6]
Water Solubility Soluble [5]
Exact Mass 207.0814771 g/mol [2]
Topological Polar Surface Area 12 A2 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor
ydrog p 1 2]
Count
Rotatable Bond Count 2 [2]
Applications

N-Methyl-1-naphthalenemethylamine hydrochloride is a crucial chemical intermediate. Its
primary applications include:

e Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of antifungal
agents such as Terbinafine hydrochloride and Butenafine hydrochloride.[4] It is also known
as Terbinafine Related Compound A.[2]
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e Analytical Reagent: It has been utilized as a reagent for the determination of isocyanates in
the air, which can be detected by UV or fluorescence methods.[7]

Experimental Protocols: Synthesis

The synthesis of N-Methyl-1-naphthalenemethylamine hydrochloride can be achieved
through several routes. Two common methods are detailed below.

Direct Synthesis from 1-(Chloromethyl)naphthalene

This method involves the direct reaction of 1-(chloromethyl)naphthalene with methylamine.

Protocol:

1-(Chloromethyl)naphthalene is reacted with methylamine in the presence of a base.

» A phase transfer catalyst, such as tetrabutylammonium bromide, is used to facilitate the
reaction.[8]

e The resulting free base, N-Methyl-1-naphthalenemethylamine, is isolated.

» To obtain the hydrochloride salt, the free base is reacted with a source of HCI (e.g.,
hydrochloric acid) in a suitable solvent, such as acetone.[8]
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1-(Chloromethyl)naphthalene
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. Phase Transfer Catalyst
Methylamine Base (e.g., TBAB)
Adds Adds
A y
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N-Methyl-1-naphthalenemethylamine HCI Source

(Free Base)

(in Acetone)

Reacts with

N-Methyl-1-naphthalenemethylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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